Cas no 850991-51-4 (Spiro[3-azabicyclo[3.2.1]octane-6,2'-[1,3]dioxolane])

• Product Name: Spiro[3-azabicyclo[3.2.1]octane-6,2'-[1,3]dioxolane]
• CAS No: 850991-51-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 4229769
• PubChem ID: 59751989
• Update Time: 2025-04-24

Spiro[3-azabicyclo[3.2.1]octane-6,2'-[1,3]dioxolane] Chemical and Physical Properties

Names and Identifiers

• Spiro[3-azabicyclo[3.2.1]octane-6,2'-[1,3]dioxolane]
• ICXAOYJJTMBQKE-UHFFFAOYSA-N
• 850991-51-4
• SCHEMBL12775083
• 3-Azabicyclo[3.2.1]octan-6-one ethylene ketal

• Inchi： 1S/C9H15NO2/c1-2-12-9(11-1)4-7-3-8(9)6-10-5-7/h7-8,10H,1-6H2
• InChI Key： ICXAOYJJTMBQKE-UHFFFAOYSA-N
• SMILES： C12CC(C3(OCCO3)C1)CNC2

Computed Properties

• Exact Mass: 169.110278721Da
• Monoisotopic Mass: 169.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 30.5Ų